molecular formula C5H7N3O2 B042888 ethyl 1H-1,2,3-triazole-4-carboxylate CAS No. 40594-98-7

ethyl 1H-1,2,3-triazole-4-carboxylate

Cat. No. B042888
CAS RN: 40594-98-7
M. Wt: 141.13 g/mol
InChI Key: BMGCDMZWMQQHMI-UHFFFAOYSA-N
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Description

Ethyl 1H-1,2,3-triazole-4-carboxylate (ETC) is an organic compound with a wide range of applications in the scientific research field . It is a versatile compound that can be used for a variety of purposes, including synthesis, biochemical and physiological studies, and for lab experiments .


Synthesis Analysis

The synthesis of 1,2,3-triazoles has been revolutionized by the copper-catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes . This reaction allows for the formation of these structures using a reliable, regioselective, and high-yielding process .


Molecular Structure Analysis

The molecular structure of ethyl 1H-1,2,3-triazole-4-carboxylate can be represented by the formula C5H7N3O2 . The InChI code for this compound is 1S/C5H7N3O2/c1-2-10-5(9)4-3-6-8-7-4/h3H,2H2,1H3, (H,6,7,8) .


Chemical Reactions Analysis

Triazoles and their derivatives have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities . They are also important in organocatalysis, agrochemicals, and materials science .


Physical And Chemical Properties Analysis

Ethyl 1H-1,2,3-triazole-4-carboxylate is a white to yellow solid . It has a molecular weight of 141.13 . The compound is stored at room temperature .

Scientific Research Applications

Synthesis of Antiepileptic Agents

Field

Medicinal Chemistry Application: The 1,2,3-triazole moiety is seen in experimental drug candidates and approved drugs, such as antiepileptic agents . Method: A robust and versatile protocol for synthesis of 1-monosubstituted and 1,4-disubstituted 1H-1,2,3-triazoles was established under continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst . Results: The developed methodology was used to synthesize an antiepileptic agent, which was obtained in 96% isolated yield .

Bioconjugation Chemistry

Field

Biochemistry Application: The CuAAC reaction has seen applications in many areas, including bioconjugation chemistry . Method: The copper catalysed 1,3-dipolar Huisgen cycloaddition of azides to alkynes, known as the CuAAC reaction, allows for formation of these structures using a reliable, regioselective and high-yielding process . Results: This reaction has revolutionized the field of triazole synthesis .

Industrial Applications

Field

Industrial Chemistry Application: Compounds containing the triazole moiety are widely used in industrial applications such as dyes, photographic materials, photostabilizers, agrochemicals, and corrosion inhibitors . Method: The specific methods of application or experimental procedures vary depending on the specific industrial application . Results: The results or outcomes obtained also vary depending on the specific industrial application .

Safety And Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, and H335 . Precautionary statements include P261, P305+P351+P338 . It is advised to avoid breathing dust and contact with skin and eyes .

Future Directions

The future directions of research on ethyl 1H-1,2,3-triazole-4-carboxylate and related compounds could involve further exploration of their biological activities and potential therapeutic applications. For example, novel scaffolds of triazole-pyrimidine-based compounds have been suggested as potential neuroprotective and anti-neuroinflammatory agents .

properties

IUPAC Name

ethyl 2H-triazole-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7N3O2/c1-2-10-5(9)4-3-6-8-7-4/h3H,2H2,1H3,(H,6,7,8)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMGCDMZWMQQHMI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=NNN=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30423546
Record name ethyl 1H-1,2,3-triazole-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30423546
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

141.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 1H-1,2,3-triazole-4-carboxylate

CAS RN

1084802-21-0, 40594-98-7
Record name 2H-1,2,3-Triazole-4-carboxylic acid, ethyl ester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1084802-21-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Ethyl 1H-1,2,3-triazole-5-carboxylate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=40594-98-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name ethyl 1H-1,2,3-triazole-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30423546
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name ethyl 1H-1,2,3-triazole-5-carboxylate
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Synthesis routes and methods

Procedure details

A mixture of ethyl 2-propynoate (4.13 ml) and trimethylsilyl azide (13.5 ml) was heated to 100° C. for 24 h. The cooled mixture was cautiously decomposed with methanol (50 ml) and evaporated in vacuo to give the title compound (5.7 g) as a white solid.
Quantity
4.13 mL
Type
reactant
Reaction Step One
Quantity
13.5 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
33
Citations
S Sainas, AC Pippione, A Giraudo… - Journal of …, 2019 - Wiley Online Library
Acidic 4‐hydroxy‐1,2,3‐triazole is a proven bioisostere of acidic functions that has recently been used to replace the acidic moieties of biologically active leads. Straightforward …
Number of citations: 17 onlinelibrary.wiley.com
E Mironiuk-Puchalska, W Buchowicz, P Grześkowiak… - Bioorganic …, 2019 - Elsevier
The 1H-1,2,3-triazole-originated derivatives of willardiine were obtained by: (i) construction of the 1H-1,2,3-triazole ring in 1,3-dipolar cycloaddition of the uracil-derived azides and the …
Number of citations: 3 www.sciencedirect.com
M Giroud, B Kuhn, S Saint-Auret, C Kuratli… - Journal of medicinal …, 2018 - ACS Publications
Macrocyclic inhibitors of rhodesain (RD), a parasitic cysteine protease and drug target for the treatment of human African trypanosomiasis, have shown low metabolic stability at the …
Number of citations: 44 pubs.acs.org
P Mucha, M Pieszko, A Miszka… - Letters in Organic …, 2018 - ingentaconnect.com
Background: In spite of significant progress made toward the synthesis of triazole amino acids as structural scaffolds of peptides and leading structures of new drugs, a need still exists …
Number of citations: 1 www.ingentaconnect.com
R Ruddarraju, AC Murugulla, S Donthabakthuni… - 2016 - researchgate.net
Among various heterocyclic compounds, N-heterocyclic compounds are very important in drug design [1–3]. Compounds containing pyrrolopyrimidine functional groups, collectively …
Number of citations: 0 www.researchgate.net
R Ruddarraju, AC Murugulla… - Journal of …, 2017 - Wiley Online Library
Here, we demonstrate a simple but highly efficient method for the synthesis of multifunctionalized pyrrolo[2,3‐d]pyrimidines containing 1,4‐disubstituted 1,2,3‐triazole derivative coupled …
Number of citations: 1 onlinelibrary.wiley.com
NT Pokhodylo, RD Savka, MD Obushak - Russian Journal of Organic …, 2020 - Springer
A convenient synthetic approach to (1H-1,2,3-triazol-1-yl)acetic acid derivatives via the reaction of azidoacetamides with β-ketoesters and acetylacetone is proposed. Based on this …
Number of citations: 10 link.springer.com
MT Rahman, AM Decker, L Laudermilk… - Journal of medicinal …, 2021 - ACS Publications
The orphan receptor GPR88 has been implicated in a number of striatal-associated disorders, yet its endogenous ligand has not been discovered. We have previously reported that the …
Number of citations: 17 pubs.acs.org
J Das, S Dey, T Pathak - The Journal of Organic Chemistry, 2019 - ACS Publications
A metal-free alternative to the regioselective synthesis of carboxylated 1,4-disubstituted 1,2,3-triazoles (1,4-cDTs) has been accomplished. A methoxycarbonyl-substituted vinyl sulfone …
Number of citations: 16 pubs.acs.org
NT Pokhodylo, RD Savka, MD Obushak - Russian Journal of Organic …, 2021 - Springer
The reaction of β-keto esters or acetylacetone with alkyl azides in the system K 2 CO 3 /DMSO proved to be a convenient method of synthesis of tri- and disubstituted 1-alkyl-1H-1,2,3-…
Number of citations: 1 link.springer.com

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